Cas no 1226291-45-7 (2-[(3-Trifluoromethyl)phenyl]isonicotinic acid)

• Product Name: 2-[(3-Trifluoromethyl)phenyl]isonicotinic acid
• CAS No: 1226291-45-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD14666485
• CID: 1067764
• PubChem ID: 50999430
• Update Time: 2025-11-07

2-[(3-Trifluoromethyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Trifluoromethyl)phenyl]isonicotinic acid
• DTXSID90679522
• TS-03503
• 2-(3-Trifluoromethylphenyl)-isonicotinic acid
• 2-(3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• 2-(3-(Trifluoromethyl)phenyl)isonicotinicacid
• 2-(3-(Trifluoromethyl)phenyl)isonicotinic acid
• 2-(3-Trifluoromethylphenyl)-4-pyridinecarboxylic acid
• CS-0442711
• 1226291-45-7
• 2-[3-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• MFCD14666485
• AKOS022321172

• MDL： MFCD14666485
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-2-8(6-10)11-7-9(12(18)19)4-5-17-11/h1-7H,(H,18,19)
• InChI Key： XDCCRNNYPWNESR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=C(C(=O)O)C=CN=1)(F)F

Computed Properties

• Exact Mass: 267.05071298g/mol
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines